N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-benzhydryl-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C20H18N2OS/c23-18(15-24-19-13-7-8-14-21-19)22-20(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,20H,15H2,(H,22,23)
• InChI Key: YZIMKZZUGFXRQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CSC3=CC=CC=N3
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPA belongs to the class of organic compounds known as thioacetamides and is characterized by its unique chemical structure.

Mechanism of Action

The exact mechanism of action of N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, this compound can induce the expression of genes that promote apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and antiviral properties. This compound has also been shown to modulate the immune system, enhancing the activity of natural killer cells and T cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide in lab experiments is its relatively low toxicity compared to other anti-cancer drugs. This compound has also been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide. One area of research is the development of novel this compound derivatives with improved solubility and bioavailability. Another area of research is the identification of specific cancer types that are most responsive to this compound treatment. Finally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in other fields of medicine.

Synthesis Methods

The synthesis of N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide involves the reaction between diphenylmethylamine and 2-pyridinethiol in the presence of acetic anhydride. The reaction takes place under reflux conditions and leads to the formation of this compound as a white crystalline solid. The purity of this compound can be improved through recrystallization using a suitable solvent.

Scientific Research Applications

N-(diphenylmethyl)-2-(2-pyridinylthio)acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. This compound has also been shown to have anti-inflammatory and antiviral properties, making it a potential candidate for the treatment of viral infections and inflammatory diseases.